Cas no 2253631-32-0 (1-(Fluoromethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid)

• Product Name: 1-(Fluoromethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid
• CAS No: 2253631-32-0
• MF: C₇H₉FO₃
• MW: 160.142966032028
• CID: 4787067
• Update Time: 2025-05-19

1-(Fluoromethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Fluoromethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid
• AT21441

• Inchi： 1S/C7H9FO3/c8-3-7-1-6(2-7,4-11-7)5(9)10/h1-4H2,(H,9,10)
• InChI Key： RMUDMGDPCTWOQI-UHFFFAOYSA-N
• SMILES： FCC12CC(C(=O)O)(CO1)C2

Computed Properties

• Exact Mass: 160.05357231 g/mol
• Monoisotopic Mass: 160.05357231 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 160.14
• XLogP3: -0.1
• Topological Polar Surface Area: 46.5

Additional information on 1-(Fluoromethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid

1-(Fluoromethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic Acid: A Comprehensive Overview

The compound 1-(Fluoromethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid, with the CAS number 2253631-32-0, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique bicyclic structure, which combines a fluoromethyl group with a 2-oxabicyclo[2.1.1]hexane framework, making it a promising candidate for various applications.

Structural Analysis and Synthesis

The molecular structure of 1-(Fluoromethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid is characterized by a bicyclic system with a four-membered ring fused to a three-membered ring, containing an oxygen atom in the two-membered ring (hence the "oxa" designation). The fluoromethyl group (-CH₂F) is attached to the bicyclic system at position 1, while the carboxylic acid group (-COOH) is located at position 4. This arrangement imparts unique electronic and steric properties to the molecule, which are critical for its functional applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including ring-closing metathesis and intramolecular cyclization, to construct the bicyclic framework. The incorporation of the fluoromethyl group has been achieved through nucleophilic substitution or alkylation reactions, depending on the starting materials and reaction conditions.

Pharmacological Properties and Applications

One of the most promising aspects of 1-(Fluoromethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid lies in its potential as a drug candidate. The compound exhibits interesting pharmacokinetic properties, including good bioavailability and selectivity for certain biological targets. Recent studies have explored its role as an inhibitor of key enzymes involved in metabolic disorders, such as diabetes and obesity.

In addition to its pharmacological applications, this compound has shown potential in materials science. Its rigid bicyclic structure and functional groups make it an attractive building block for constructing advanced materials, such as stimuli-responsive polymers and nanocomposites.

Recent Research Findings

Recent research has focused on understanding the electronic properties of 1-(Fluoromethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid, particularly its ability to act as a Lewis base or nucleophile in various chemical reactions. Studies have demonstrated that the fluoromethyl group enhances the molecule's electron-donating capacity, making it suitable for applications in organocatalysis and asymmetric synthesis.

Moreover, computational chemistry studies have provided insights into the molecular interactions of this compound with biological targets at the atomic level. These findings have paved the way for rational drug design strategies tailored to optimize its therapeutic potential.

Conclusion

In summary, 1-(Fluoromethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid (CAS No: 2253631-32-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic and analytical techniques, positions it as a valuable tool for future research and development.